Cas no 1353989-83-9 (2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride)

• Product Name: 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride
• CAS No: 1353989-83-9
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• MDL: MFCD21098636
• CID: 2091591
• PubChem ID: 66569790
• Update Time: 2025-06-15

2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride
• 2-(Piperidin-3-ylaminomethyl)-benzonitrile hydrochloride
• SB43444
• 1353989-83-9
• 2-[(PIPERIDIN-3-YLAMINO)METHYL]BENZONITRILE HYDROCHLORIDE
• G72284
• 2-((Piperidin-3-ylamino)methyl)benzonitrilehydrochloride
• AKOS024464274
• DB-239205
• 2-[(piperidin-3-ylamino)methyl]benzonitrile;hydrochloride

• MDL： MFCD21098636
• Inchi： 1S/C13H17N3.ClH/c14-8-11-4-1-2-5-12(11)9-16-13-6-3-7-15-10-13;/h1-2,4-5,13,15-16H,3,6-7,9-10H2;1H
• InChI Key： FQUMRNMWQBANMJ-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C1)NCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 251.1189253g/mol
• Monoisotopic Mass: 251.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride

Comprehensive Overview of 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride (CAS No. 1353989-83-9)

2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride (CAS No. 1353989-83-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine and benzonitrile moieties, is widely studied for its potential applications in drug discovery and development. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders.

The piperidine ring in 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride is a common feature in many bioactive molecules, contributing to its versatility in medicinal chemistry. Researchers are particularly interested in its ability to modulate receptor interactions, which is a hot topic in the development of novel therapeutics. Recent studies have explored its potential as a scaffold for designing inhibitors of enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory drugs.

In the context of current trends, the compound's relevance extends to the field of neuropharmacology. With increasing interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride is being investigated for its ability to cross the blood-brain barrier and interact with central nervous system targets. This aligns with frequent searches for "neuroprotective compounds" and "blood-brain barrier penetrants" in scientific databases.

Another area of interest is the compound's potential role in cancer research. The benzonitrile group is known to participate in hydrogen bonding and π-π stacking interactions, which are critical for binding to oncogenic proteins. This has led to its inclusion in high-throughput screening campaigns for kinase inhibitors, a topic frequently searched by researchers in oncology and drug discovery.

From a synthetic chemistry perspective, 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride offers a robust platform for structural modifications. Its amine and nitrile functionalities allow for diverse derivatization, making it a popular choice for combinatorial chemistry libraries. This adaptability is particularly valuable in fragment-based drug design, a trending approach in modern pharmaceutical research.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. With the rise of computational chemistry and AI-driven drug design, researchers often search for "molecular descriptors" and "ADME predictions" for compounds like 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride. These properties are crucial for optimizing bioavailability and reducing off-target effects, which are key concerns in preclinical development.

In summary, 2-((Piperidin-3-ylamino)methyl)benzonitrile hydrochloride (CAS No. 1353989-83-9) is a multifaceted compound with broad applicability in drug discovery. Its structural features and biological potential make it a subject of ongoing research, particularly in areas like neuropharmacology, oncology, and synthetic chemistry. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the development of next-generation therapeutics.